Cas no 1261781-35-4 (Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate
• CAS No: 1261781-35-4
• MF: C₁₂H₁₃F₃O₄
• MW: 278.224434614182
• CID: 4988270
• Update Time: 2025-10-31

Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H13F3O4/c1-3-18-11(16)6-8-4-5-9(7-10(8)17-2)19-12(13,14)15/h4-5,7H,3,6H2,1-2H3
• InChI Key： SSMNSBFDOCNOAF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 293
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate

Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate (CAS No. 1261781-35-4): A Comprehensive Overview

Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate (CAS No. 1261781-35-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a trifluoromethoxy group and a methoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate is C₁₂H₁₃F₃O₄. Its molecular weight is approximately 270.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone. These properties make it an ideal candidate for various synthetic reactions and formulations.

In the realm of pharmaceutical research, Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The trifluoromethoxy group in Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate plays a crucial role in modulating the biological activity of the final drug molecules. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This makes Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate an attractive starting material for the development of drugs with enhanced bioavailability and reduced side effects.

Beyond its applications in pharmaceuticals, Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials such as polymers and coatings with enhanced thermal stability and mechanical strength. A recent study published in the Journal of Polymer Science reported the successful use of this compound as a monomer in the preparation of high-performance polymers for electronic applications.

In terms of synthetic methods, Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate can be prepared through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 2-methoxy-4-(trifluoromethoxy)benzaldehyde with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, yielding high yields of the desired product.

The safety profile of Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

In conclusion, Ethyl 2-methoxy-4-(trifluoromethoxy)phenylacetate (CAS No. 1261781-35-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and favorable properties make it an essential intermediate in the development of novel drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in the fields of chemistry and materials science is likely to grow even further.